Cas no 88696-07-5 (Methanone, (4-bromophenyl)(5-methoxy-1H-benzimidazol-2-yl)-)

• Product Name: Methanone, (4-bromophenyl)(5-methoxy-1H-benzimidazol-2-yl)-
• CAS No: 88696-07-5
• MF: C₁₅H₁₁BrN₂O₂
• MW: 331.164042711258
• CID: 624280
• PubChem ID: 13260199
• Update Time: 2025-04-19

Methanone, (4-bromophenyl)(5-methoxy-1H-benzimidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Methanone, (4-bromophenyl)(5-methoxy-1H-benzimidazol-2-yl)-
• (4-bromophenyl)-(6-methoxy-1H-benzimidazol-2-yl)methanone
• (4-Bromophenyl)(6-methoxy-1H-benzimidazol-2-yl)methanone
• DTXSID80532718
• 88696-07-5

• Inchi： 1S/C15H11BrN2O2/c1-20-11-6-7-12-13(8-11)18-15(17-12)14(19)9-2-4-10(16)5-3-9/h2-8H,1H3,(H,17,18)
• InChI Key： KEFZDDZETXKJLY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C1=NC2C=CC(=CC=2N1)OC)=O

Computed Properties

• Exact Mass: 330.00039g/mol
• Monoisotopic Mass: 330.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 55Ų